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Compound of Interest

Compound Name: N-Chloroacetyl-D-phenylalanine

Cat. No.: B556129 Get Quote

CAS Number: 137503-97-0

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Chloroacetyl-D-phenylalanine is a synthetic derivative of the naturally occurring amino acid

D-phenylalanine. Its unique structure, featuring a reactive chloroacetyl group, makes it a

valuable tool in various biochemical and pharmaceutical research applications. This guide

provides a comprehensive overview of its properties, synthesis, and key applications, with a

focus on experimental protocols and data for laboratory use.

Physicochemical and Spectroscopic Data
N-Chloroacetyl-D-phenylalanine is a white to off-white crystalline powder.[1] While specific

experimental data for some properties of the pure D-isomer are not widely published, the

following tables summarize available and estimated data.

Table 1: Physicochemical Properties of N-Chloroacetyl-D-phenylalanine
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Property Value Source/Notes

CAS Number 137503-97-0 [2]

Molecular Formula C₁₁H₁₂ClNO₃ [2]

Molecular Weight 241.67 g/mol [2]

Appearance
White to Almost white powder

to crystal
[1]

Purity >98.0% (HPLC) [1]

Melting Point 125.0 to 128.0 °C [1]

Optical Rotation -48.0 to -50.0 deg (c=1, EtOH) [1]

LogP (Predicted) ~1.5 - 2.0
Estimated based on similar

structures.

pKa (Predicted)
Carboxylic acid: ~3.5, Amide

N-H: ~16

Estimated based on similar

structures.

Solubility

Soluble in polar organic

solvents such as ethanol,

methanol, and DMF. Limited

solubility in water.

General observation for similar

N-acylated amino acids.

Table 2: Spectroscopic Data for N-Chloroacetyl-DL-phenylalanine

Note: Data presented is for the racemic (DL) form. The spectra for the D-isomer are expected

to be identical, except in chiral environments.
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Spectrum Type Key Peaks/Shifts Source

¹H NMR

Signals corresponding to the

aromatic protons of the phenyl

ring, the α-proton, the β-

protons, and the protons of the

chloroacetyl group.

[3]

¹³C NMR

Resonances for the carbonyl

carbons, aromatic carbons,

and aliphatic carbons.

[3]

FTIR

Characteristic peaks for N-H

stretching, C=O stretching

(amide and carboxylic acid),

and aromatic C-H stretching.

[3]

Raman

Vibrational modes

corresponding to the molecular

structure.

[3]

Mass Spectrometry

Molecular ion peak

corresponding to the molecular

weight.

[4]

Synthesis of N-Chloroacetyl-D-phenylalanine
The most common method for the synthesis of N-Chloroacetyl-D-phenylalanine is the N-

acylation of D-phenylalanine with chloroacetyl chloride.[5] This reaction is typically performed

under basic conditions to neutralize the hydrochloric acid byproduct. A generalized

experimental protocol is provided below.

Experimental Protocol: N-acylation of D-phenylalanine
Materials:

D-phenylalanine

Chloroacetyl chloride
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Sodium hydroxide (NaOH) or another suitable base

Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

Distilled water

Hydrochloric acid (HCl) for acidification

Ethyl acetate for extraction

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) for drying

Procedure:

Dissolve D-phenylalanine in an aqueous solution of sodium hydroxide at 0 °C with stirring.

Slowly add a solution of chloroacetyl chloride in an anhydrous organic solvent (e.g., DCM or

THF) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

Continue stirring the reaction mixture at room temperature for several hours until the reaction

is complete (monitor by TLC).

Acidify the reaction mixture with dilute HCl to a pH of approximately 2-3.

Extract the product into an organic solvent such as ethyl acetate.

Wash the organic layer with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

Evaporate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield pure N-Chloroacetyl-D-phenylalanine.
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Synthesis of N-Chloroacetyl-D-phenylalanine

D-Phenylalanine

N-acylation Reaction
(0°C to RT)NaOH (aq)

Chloroacetyl Chloride in DCM

Acidification (HCl) Extraction (Ethyl Acetate) Purification (Recrystallization) N-Chloroacetyl-D-phenylalanine

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Chloroacetyl-D-phenylalanine.

Applications in Research and Development
The chloroacetyl group of N-Chloroacetyl-D-phenylalanine serves as a reactive handle for

various chemical modifications, making it a versatile building block in several research areas.

Solid-Phase Peptide Synthesis and Peptide Cyclization
N-Chloroacetyl-D-phenylalanine can be incorporated into peptides during solid-phase

peptide synthesis (SPPS). The chloroacetyl group can then be used for site-specific

modification or for the generation of cyclic peptides. Intramolecular cyclization can be achieved

by reacting the chloroacetyl group with a nucleophilic side chain, such as the thiol group of a

cysteine residue, to form a stable thioether linkage.[2]

Experimental Protocol: On-Resin Peptide Cyclization
Materials:

Peptide-resin containing an N-terminal N-Chloroacetyl-D-phenylalanine and a downstream

cysteine residue.
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N,N-Dimethylformamide (DMF)

Base (e.g., Diisopropylethylamine (DIEA))

Cleavage cocktail (e.g., Trifluoroacetic acid (TFA)/triisopropylsilane/water)

Diethyl ether

Procedure:

Swell the peptide-resin in DMF.

Add a solution of DIEA in DMF to the resin to facilitate the intramolecular cyclization reaction.

Allow the reaction to proceed at room temperature with gentle agitation for several hours to

overnight.

Wash the resin thoroughly with DMF and DCM.

Cleave the cyclic peptide from the resin using a standard cleavage cocktail.

Precipitate the crude cyclic peptide in cold diethyl ether, wash, and dry.

Purify the cyclic peptide by reverse-phase HPLC.

On-Resin Peptide Cyclization

Peptide-Resin
(N-ClAc-D-Phe...Cys) Swell in DMF Add DIEA in DMF

(Intramolecular Cyclization) Wash (DMF, DCM) Cleavage from Resin (TFA) Purification (HPLC) Cyclic Peptide

Click to download full resolution via product page

Caption: Workflow for on-resin cyclization of a peptide.
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Incorporation of Non-Canonical Amino Acids into
Proteins
N-Chloroacetyl-D-phenylalanine is a valuable tool for the ribosomal incorporation of non-

canonical amino acids into proteins.[2] This is typically achieved using a reconstituted in vitro

translation system where a specific codon is reassigned to code for the unnatural amino acid.

The N-chloroacetylated amino acid is first charged onto a tRNA molecule, which then

participates in protein synthesis.

Experimental Workflow: In Vitro Protein Synthesis with
N-Chloroacetyl-D-phenylalanine
The process involves several key steps:

Preparation of ncAA-tRNA: N-Chloroacetyl-D-phenylalanine is chemically or enzymatically

ligated to a specific tRNA molecule.

In Vitro Translation: The ncAA-tRNA is added to a cell-free protein synthesis system

containing all the necessary components for translation (ribosomes, enzymes, etc.), along

with an mRNA template containing the codon reassigned for the unnatural amino acid.

Protein Expression and Purification: The resulting protein, now containing N-Chloroacetyl-
D-phenylalanine at a specific site, is expressed and purified.
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Incorporation of N-Chloroacetyl-D-phenylalanine into Proteins

N-Chloroacetyl-D-phenylalanine
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(Ligation)

tRNA

ncAA-tRNA

Ribosomal Translation

In Vitro Translation System
(Ribosomes, mRNA, etc.)

Protein with ncAA

Purification

Purified Protein

Click to download full resolution via product page

Caption: Workflow for incorporating N-Chloroacetyl-D-phenylalanine into proteins.
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Potential Biological and Therapeutic Applications
While direct studies on the biological activity of N-Chloroacetyl-D-phenylalanine are limited,

the unique properties of D-amino acids and their derivatives suggest several potential areas of

investigation for drug development professionals.

Enzyme Inhibition: The reactive chloroacetyl group can act as an electrophile, potentially

forming covalent bonds with nucleophilic residues in the active sites of enzymes, leading to

irreversible inhibition.

Modulation of Peptide and Protein Aggregation: D-amino acids have been shown to interfere

with the aggregation of L-amino acid-containing peptides and proteins, a process implicated

in various diseases.[6]

Enhanced Peptide Stability: The incorporation of D-amino acids into peptides can increase

their resistance to proteolytic degradation, thereby enhancing their pharmacokinetic

properties.

Safety and Handling
N-Chloroacetyl-D-phenylalanine should be handled in a laboratory setting by trained

professionals. It is advisable to consult the Safety Data Sheet (SDS) from the supplier for

detailed information on handling, storage, and disposal. As with all chemicals, appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn.

Conclusion
N-Chloroacetyl-D-phenylalanine is a versatile and valuable research chemical with significant

potential in peptide chemistry, protein engineering, and drug discovery. Its ability to be

incorporated into peptides and proteins and to serve as a handle for chemical modification

opens up numerous possibilities for creating novel molecular tools and therapeutic candidates.

Further research into its direct biological activities is warranted to fully explore its potential in

various scientific and pharmaceutical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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